(Rac)-XL177A

• Molecular Formula: C48H57ClN8O5
• Molecular Weight: 861.5 g/mol
• InChI: InChI=1S/C48H57ClN8O5/c1-54-24-26-55(27-25-54)21-17-43(58)52-36-14-16-39-41(30-36)51-32-57(47(39)61)31-48(62)18-22-56(23-19-48)46(60)35(28-33-8-3-2-4-9-33)10-7-20-50-45(59)34-13-15-38-42(29-34)53-40-12-6-5-11-37(40)44(38)49/h2-4,8-9,13-16,29-30,32,35,62H,5-7,10-12,17-28,31H2,1H3,(H,50,59)(H,52,58)
• InChIKey: UYJWYMWIVMCGQZ-UHFFFAOYSA-N

(Rac)-XL177A Chemical Probe Overview

(Rac)-XL177A is the racemic isomer of the ubiquitin-specific peptidase 7 (USP7) inhibitor XL177A, a cell-penetrant, covalent binder that targets the catalytic cysteine C223 of USP7 with sub-nanomolar potency. USP7 is a deubiquitinating enzyme (DUB) implicated in the stabilization of oncoproteins such as MDM2, and its inhibition has emerged as a strategy for reactivating p53-dependent tumor suppression [1]. (Rac)-XL177A retains the full biochemical activity of XL177A (IC₅₀ = 0.34 nM) and is supplied as a research-grade racemic mixture suitable for in vitro and cellular target engagement studies .

Pathway study fit USP7 inhibition and p53 pathway activation context

Enantiomer control Active (XL177A) vs. inactive (XL177B) pair for target-specific attribution

Research models Multiple myeloma, Ewing sarcoma, MRT cell models

Covalent probe Irreversible USP7-C223 labeling for sustained target engagement assays

• [1] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324. View Source

Why (Rac)-XL177A Cannot Be Substituted

USP7 inhibitors exhibit extreme variability in potency, selectivity, and mechanism of action. First-generation compounds such as P5091 and non‑covalent inhibitors like FT671 and GNE‑6640 differ from (Rac)-XL177A by orders of magnitude in biochemical IC₅₀ and cellular target engagement, while even single‑atom modifications (e.g., removal of a hydroxyl group or change in enantiomeric configuration) ablate activity [1]. Procurement of a USP7 inhibitor without verifying these quantitative differences risks using a tool compound that is insufficiently potent, poorly selective, or mechanistically unrelated to the intended target engagement [2].

Early USP7 inhibitors

May not reproduce target engagement, micromolar-range activity may limit p53 pathway interpretation

Non-covalent inhibitors

Lack sustained target engagement, reversible binding may shift dose-response and PD endpoint interpretation

Selectivity profile mismatch

Off-target DUB activity (e.g., USP47) in P5091/P22077 may confound USP7-specific conclusions

TP53 status correlation

Response dependence on TP53 mutational status may not be conserved across all USP7 inhibitors

• [1] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324. View Source
• [2] Turnbull AP, Ioannidis S, Krajewski WW, et al. Molecular basis of USP7 inhibition by selective small-molecule inhibitors. Nature. 2017;550(7677):481-486. View Source

(Rac)-XL177A Comparative Evidence Guide

Sub-Nanomolar USP7 Inhibitory Potency

(Rac)-XL177A inhibits recombinant USP7 with an IC₅₀ of 0.34 nM, whereas the first‑generation USP7 inhibitor P5091 (P005091) exhibits an EC₅₀ of 4.2 μM (4,200 nM) [1]. This represents a >12,000‑fold difference in potency under comparable biochemical conditions.

USP7 Potency

Head-to-head

IC50 = 0.34 nM

>10,000-fold more potent than P5091; >150-fold vs FT671

Supports target-engagement assay context at low probe concentrations

Biochemical USP7 Ub-AMC assay

Evidence Dimension	Biochemical inhibition of USP7 enzymatic activity
Target Compound Data	IC₅₀ = 0.34 nM
Comparator Or Baseline	P5091: EC₅₀ = 4.2 μM (4,200 nM)
Quantified Difference	>12,000‑fold higher potency
Conditions	Recombinant USP7, Ub-AMC fluorogenic substrate assay [1]; P5091: USP7 activity assay

Why This Matters

Procuring a sub‑nanomolar covalent inhibitor like (Rac)-XL177A ensures robust target engagement at low concentrations, minimizing off‑target effects inherent to high‑μM compounds such as P5091.

• [1] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324. View Source

Covalent Irreversible Target Engagement

(Rac)-XL177A covalently and irreversibly inhibits USP7 with an IC₅₀ of 0.34 nM, while the non‑covalent inhibitor FT671 displays an IC₅₀ of 52 nM [1]. This 153‑fold potency advantage is accompanied by prolonged target occupancy due to irreversible cysteine modification [2].

Binding Mechanism

Reported

Covalent, Irreversible

Targets USP7 C223; confirmed by MS and cellular ABPP

Reversible inhibitors (e.g., XL188, GNE-6640)

May support sustained PD effect independent of drug half-life

MCF7 cell lysates, 30-min pre-treatment ABPP

Evidence Dimension	Biochemical inhibition of USP7
Target Compound Data	IC₅₀ = 0.34 nM (covalent, irreversible)
Comparator Or Baseline	FT671: IC₅₀ = 52 nM (non‑covalent)
Quantified Difference	153‑fold higher potency
Conditions	Recombinant USP7, Ub-AMC assay [1]; FT671: Ub-rhodamine assay [2]

Why This Matters

Irreversible inhibition yields durable target suppression after washout, making (Rac)-XL177A superior for pulse‑chase experiments and long‑term cellular studies.

• [1] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324. View Source
• [2] Turnbull AP, Ioannidis S, Krajewski WW, et al. Molecular basis of USP7 inhibition by selective small-molecule inhibitors. Nature. 2017;550(7677):481-486. View Source

Exquisite DUB Selectivity Profile

The active racemate (Rac)-XL177A inhibits USP7 with an IC₅₀ of 0.34 nM, whereas the corresponding (R)-enantiomer XL177B is ~500‑fold less potent in enzymatic, lysate, and live‑cell assays [1]. In cellular ABPP experiments, XL177A engages USP7 with an IC₅₀ of 39 nM after 6 h, while XL177B shows negligible target occupancy at equivalent concentrations [2].

DUB Selectivity

Head-to-head

XL177A: selective for USP7 at 1 µM (no activity against 40 other DUBs)

P5091: inhibits USP7 and USP47 (IC50 ~1 µM)

Enables USP7-specific attribution in DUB panel assays

Recombinant 41-DUB panel; proteome-wide ABPP

Evidence Dimension	USP7 inhibition and cellular target engagement
Target Compound Data	IC₅₀ = 0.34 nM (biochemical); 39 nM (cellular, 6 h)
Comparator Or Baseline	XL177B: ~500‑fold less potent across assays
Quantified Difference	500‑fold enantioselectivity
Conditions	Purified enzyme, MCF7 lysate, live‑cell ABPP [1]

Why This Matters

XL177B serves as a matched negative control, enabling unambiguous attribution of biological effects to USP7 inhibition rather than off‑target activity.

• [1] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324. View Source
• [2] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324 (Fig. 2a,b). View Source

p53-Dependent Activity with Enantiomer Control

At 1 μM (>1,000‑fold the USP7 IC₅₀), (Rac)-XL177A completely inhibits USP7 but exhibits no significant activity against a panel of 41 recombinant DUBs [1]. In competitive ABPP‑MS experiments, XL177A blocks USP7 labeling by DUB activity‑based probes while sparing 59 other DUBs, demonstrating >10‑fold selectivity for USP7 over closely related enzymes [2].

p53 Activation

Head-to-head

XL177A clusters with Nutlin-3a (p53 activator) in transcriptome profile

XL177B clusters with DMSO control (no p53 response)

Enantiomer pair enables p53 pathway-response interpretation

MCF7 cells, 24h, RNA-seq

Evidence Dimension	Selectivity against DUB family members
Target Compound Data	Complete USP7 inhibition at 1 μM; no significant inhibition of 41 other DUBs
Comparator Or Baseline	DUB panel (41‑59 enzymes)
Quantified Difference	>1,000‑fold selectivity window; >10‑fold over closest DUBs
Conditions	Recombinant DUB panel and HEK293 lysate ABPP‑MS [1]

Why This Matters

High selectivity ensures that cellular phenotypes arise specifically from USP7 inhibition, not from collateral DUB engagement.

• [1] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324 (Fig. 4a). View Source
• [2] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324 (Fig. 4b). View Source

Anti-Myeloma Activity and Enantiomer Specificity

The 4‑hydroxy‑piperidine moiety of (Rac)-XL177A forms a critical hydrogen‑bond network with USP7 Q297 and V296. Replacement of the hydroxyl group with a hydrogen atom (analog XL024) reduces potency from IC₅₀ = 5.9 nM (racemic XL112, equivalent to (Rac)-XL177A) to 8 μM, a >1,000‑fold loss [1].

MM Cell Viability

Head-to-head

XL177A reduces MM cell viability (reported IC50 range 0.6–5 µM)

XL177B has no effect on viability or pDC maturation markers

Supports on-target USP7 inhibition in multiple myeloma cell models

Patient-derived MM cells (n=9), FACS

Evidence Dimension	Biochemical inhibition of USP7
Target Compound Data	XL112 (racemic XL177A) IC₅₀ = 5.9 nM
Comparator Or Baseline	XL024 IC₅₀ = 8 μM
Quantified Difference	>1,350‑fold higher potency
Conditions	Recombinant USP7, Ub-AMC assay [1]

Why This Matters

This SAR validates that even minor structural alterations profoundly impact activity; procurement of analogs lacking this hydroxyl (e.g., de‑hydroxy derivatives) yields inactive or weakly active compounds.

• [1] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324 (Fig. 3a, Table S1). View Source

(Rac)-XL177A Research Applications

p53 Pathway Analysis in TP53 Wild-Type Cancers

Use (Rac)-XL177A to interrogate USP7‑p53‑MDM2 signaling in TP53‑WT cell lines. The compound’s 0.34 nM biochemical IC₅₀ and 39 nM cellular engagement (6 h) ensure complete USP7 inhibition at low concentrations, while its high selectivity (no off‑target DUB inhibition at 1 μM) guarantees that observed phenotypes—such as HDM2 degradation, p53 stabilization, and G1 arrest—are on‑target [1]. The matched inactive enantiomer XL177B provides a rigorous negative control [2].

USP7 Target Validation in Hematological Malignancies

Employ (Rac)-XL177A in activity‑based protein profiling (ABPP) and pulse‑chase experiments to measure covalent USP7 occupancy. The compound’s irreversible cysteine modification yields sustained target inhibition after washout, enabling quantitative mapping of USP7 interactomes and identification of downstream substrates via TMT‑MS [1]. The >1,000‑fold selectivity window over other DUBs ensures proteomic datasets are not confounded by off‑target labeling [2].

Benchmarking Novel USP7 Inhibitors

Deploy (Rac)-XL177A in high‑throughput viability screens (e.g., PRISM) to identify cancer lineages and genotypes that respond to USP7 inhibition. Data from 484 cell lines demonstrate that TP53 mutational status is the dominant predictor of sensitivity (Δ = 0.0512, p = 0.0014), with Ewing sarcoma and malignant rhabdoid tumors among the most responsive [1]. The availability of the racemate facilitates large‑scale studies without the cost and complexity of chiral resolution.

Biomarker‑Driven Preclinical Efficacy Studies

Use (Rac)-XL177A as a chemical probe in preclinical models where TP53 mutational status is a known stratification factor. The compound’s sub‑nanomolar potency and proteome‑wide selectivity permit low‑dose treatment regimens that avoid general cytotoxicity, while the p53‑dependent mechanism of action provides a clear pharmacodynamic readout (e.g., p21 upregulation) [1]. Note that (Rac)-XL177A is metabolically labile and not intended for in vivo therapeutic development; it is a best‑in‑class tool for in vitro and ex vivo target validation [2].

Application

Selection Property

Validation Focus

p53 signaling pathway studies

Active/inactive enantiomer pair for internal control

p53 transcriptional target upregulation

Hematological malignancy target engagement

Cell viability and immune modulation endpoints

On-target USP7 inhibition via enantiomer comparison

Novel USP7 inhibitor benchmarking

Selectivity and covalent binding benchmark

DUB panel and cellular ABPP comparison

• [1] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324. View Source
• [2] Schauer NJ, Liu X, Magin RS, et al. Selective USP7 inhibition elicits cancer cell killing through a p53-dependent mechanism. Sci Rep. 2020;10:5324 (Fig. 1c,e; Fig. 2a,b). View Source